Cas no 166947-09-7 (3-[4-(Trifluoromethyl)phenyl]propanal)

3-[4-(Trifluoromethyl)phenyl]propanal Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)phenyl)propanal
• 3-(4-Trifluoromethylphenyl)propanal
• 3-[4-(Trifluoromethyl)phenyl]propanal
• BENZENEPROPANAL, 4-(TRIFLUOROMETHYL)-
• PC4059
• 3-(4-Trifluoromethylphenyl)propionaldehyde
• 4-trifluorophenylpronal
• 4-(Trifluoromethyl)benzenepropanal
• 3-(4-TRIFLUOROMETHYL-PHENYL)-PROPIONALDEHYDE
• 3-[4-(Trifluoromethyl)phenyl]propionaldehyde, 4-(3-Oxoprop-1-yl)benzotrifluoride
• Benzenepropanal,4-(trifluoromethyl)-
• 3-[4-(Trifluoromethyl)phenyl]propionaldehyde
• 3-(4-(trifluoromethyl)phenyl)propionaldehyde
• RAJLHYZMTYVILB-UHFFFAOYSA-N
• 4-(3-Oxoprop-1-yl)benzotrifluoride
• 3225AH
• SBB092898
• F2147-2000
• AB42283
• F16144
• DTXSID10616959
• SCHEMBL67365
• PS-8188
• A810798
• AKOS011895679
• FT-0692050
• CS-B0223
• MFCD07772919
• 166947-09-7
• 2-ETHYLHEXANOICACIDVINYLESTER
• 3-(4-trifluoromethylphenyl)propanal
• 3-(4-trifluoromethyl-phenyl)-propionaldehyde
• Benzenepropanal, 4-(trifluoroMethyl)-
• +Expand

• MDL： MFCD07772919
• InChIKey： RAJLHYZMTYVILB-UHFFFAOYSA-N
• Inchi： 1S/C10H9F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h3-7H,1-2H2
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])=O)(F)F

Computed Properties

• Exact Mass: 202.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.061
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.83690
• PSA: 17.07000
• Refractive Index: 1.45
• Boiling Point: 216.8±35.0 ºC (760 Torr),
• Flash Point: 96.4±17.4 ºC,
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),

3-[4-(Trifluoromethyl)phenyl]propanal Security Information

• Dangerous goods sign： Xi

3-[4-(Trifluoromethyl)phenyl]propanal Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%